Cas no 24253-15-4 (1-Chloro-3-(3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-methylphenyl)propan-2-one
• CAS No: 24253-15-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD01052700
• CID: 4711673
• PubChem ID: 24700034
• Update Time: 2025-11-07

1-Chloro-3-(3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(3-methylphenyl)propan-2-one
• 1-chloro-3-m-tolylpropan-2-one
• RTQAGCNCNZVXFO-UHFFFAOYSA-N
• 1-Chloro-3-(3-methylphenyl)propan-2-one

• MDL： MFCD01052700
• Inchi： 1S/C10H11ClO/c1-8-3-2-4-9(5-8)6-10(12)7-11/h2-5H,6-7H2,1H3
• InChI Key： RTQAGCNCNZVXFO-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Chloro-3-(3-methylphenyl)propan-2-one

Comprehensive Analysis of 1-Chloro-3-(3-methylphenyl)propan-2-one (CAS No. 24253-15-4): Properties, Applications, and Industry Trends

1-Chloro-3-(3-methylphenyl)propan-2-one, identified by its CAS number 24253-15-4, is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This compound, often referred to as 3-Methylphenyl chloroacetone, features a chloro-substituted acetone backbone linked to a 3-methylphenyl group, making it a versatile intermediate in organic synthesis. Its molecular structure (C10H11ClO) and functional groups enable diverse reactivity, particularly in the formation of complex molecules for pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the demand for high-purity intermediates like 1-Chloro-3-(3-methylphenyl)propan-2-one has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly production methods, aligning with global trends such as the UN Sustainable Development Goals (SDGs). This compound’s role in catalyzed reactions and low-waste processes has made it a subject of interest in peer-reviewed studies, particularly in optimizing yield and minimizing environmental impact.

The pharmaceutical industry extensively utilizes CAS 24253-15-4 as a precursor for active pharmaceutical ingredients (APIs). Its ability to undergo nucleophilic substitution and condensation reactions makes it valuable in constructing heterocyclic frameworks, a common motif in drug design. For instance, derivatives of this compound have been explored in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics, addressing growing consumer interest in neurological health and chronic disease management.

From an industrial perspective, 1-Chloro-3-(3-methylphenyl)propan-2-one is critical in the synthesis of flavors and fragrances. Its aromatic methyl group contributes to unique olfactory properties, catering to the booming cosmetics and personal care market, which emphasizes natural-inspired synthetics. This aligns with consumer searches for "safe synthetic alternatives" and "sustainable fragrance ingredients", highlighting the compound’s commercial viability.

Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to verify the purity and stability of 24253-15-4, ensuring compliance with REACH and other regulatory standards. The compound’s storage conditions (typically under inert atmospheres) and handling protocols are frequently searched topics, reflecting industry emphasis on safety data sheets (SDS) and best practices.

Emerging applications include its use in material science, where it serves as a crosslinking agent for polymers. With the rise of smart materials and biodegradable plastics, researchers are investigating its potential to enhance material durability while reducing ecological footprints—a topic gaining traction in academic and patent literature.

In summary, 1-Chloro-3-(3-methylphenyl)propan-2-one (CAS 24253-15-4) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications, from drug discovery to green manufacturing, position it as a compound of enduring scientific and industrial significance.